Cas no 885269-90-9 (5H-Dibenzo[a,d]cyclohepten-5-one,4-bromo-10,11-dihydro-)

• Product Name: 5H-Dibenzo[a,d]cyclohepten-5-one,4-bromo-10,11-dihydro-
• CAS No: 885269-90-9
• MF: C₁₅H₁₁BrO
• MW: 287.151243448257
• CID: 710677
• PubChem ID: 57355181
• Update Time: 2025-11-02

5H-Dibenzo[a,d]cyclohepten-5-one,4-bromo-10,11-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenzo[a,d]cyclohepten-5-one,4-bromo-10,11-dihydro-
• 1-bromo-5,6-dihydrodibenzo[3,1-[7]annulen-11-one
• 4-BROMO-10,11-DIHYDRO-DIBENZO[A,D]CYCLOHEPTEN-5-ONE
• DTXSID30722925
• 4-Bromo-10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-one
• 4-bromotricyclo[9.4.0.03,8]pentadeca-1(15),3(8),4,6,11,13-hexaen-2-one
• 885269-90-9
• AB18223

• Inchi： 1S/C15H11BrO/c16-13-7-3-5-11-9-8-10-4-1-2-6-12(10)15(17)14(11)13/h1-7H,8-9H2
• InChI Key： CDCRYDCGKUIJOE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(C1C=CC=CC=1CC2)=O

Computed Properties

• Exact Mass: 285.99900
• Monoisotopic Mass: 285.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.77870

Additional information on 5H-Dibenzo[a,d]cyclohepten-5-one,4-bromo-10,11-dihydro-

Exploring the Versatile Applications of 5H-Dibenzo[a,d]cyclohepten-5-one,4-bromo-10,11-dihydro- (CAS No. 885269-90-9)

The compound 5H-Dibenzo[a,d]cyclohepten-5-one,4-bromo-10,11-dihydro- (CAS No. 885269-90-9) is a brominated derivative of dibenzo[a,d]cycloheptenone, which has garnered significant attention in pharmaceutical and materials science research. This unique structure, featuring a fused tricyclic system with a bromine substituent, offers intriguing possibilities for drug discovery and advanced material development. Researchers are particularly interested in its potential as a pharmacophore in central nervous system (CNS) targeting compounds, given the structural similarity to known bioactive molecules.

Recent studies highlight the growing importance of dibenzo[a,d]cycloheptenone derivatives in medicinal chemistry, especially in the development of novel therapeutic agents. The presence of the bromine atom at position 4 enhances the molecule's reactivity, making it a valuable intermediate for further functionalization through cross-coupling reactions. This characteristic aligns perfectly with current trends in fragment-based drug design, where researchers seek modular building blocks for combinatorial chemistry approaches.

The thermal stability and photophysical properties of 4-bromo-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-one have sparked interest in materials science applications. Its rigid, planar structure suggests potential utility in organic electronics, particularly as a component in organic light-emitting diodes (OLEDs) or organic photovoltaics. These applications are particularly relevant given the current global focus on sustainable energy solutions and green chemistry initiatives.

Synthetic routes to CAS 885269-90-9 typically involve bromination of the parent dibenzo[a,d]cycloheptenone system, followed by selective hydrogenation. Recent advancements in catalytic hydrogenation techniques have improved the yield and purity of this compound, addressing one of the key challenges in its production. The compound's crystallinity and solubility profile make it particularly suitable for X-ray crystallographic studies, providing valuable structural insights for drug design applications.

In pharmaceutical research, the dihydrodibenzo[a,d]cycloheptenone scaffold has shown promise in multiple therapeutic areas. The brominated derivative's potential as a kinase inhibitor core structure is currently under investigation by several research groups. This aligns with the growing demand for targeted therapies in oncology and inflammatory diseases, where kinase modulation plays a crucial role. The compound's lipophilicity and molecular weight fall within optimal ranges for blood-brain barrier penetration, suggesting possible applications in neurodegenerative disease research.

Quality control of 5H-Dibenzo[a,d]cyclohepten-5-one,4-bromo-10,11-dihydro- typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Recent publications have highlighted improved synthetic protocols that minimize byproduct formation, addressing one of the key manufacturing challenges for this specialty chemical.

The environmental fate and biodegradation profile of CAS 885269-90-9 have become increasingly important considerations, reflecting the pharmaceutical industry's growing emphasis on green chemistry principles. Preliminary studies suggest moderate persistence in aquatic systems, prompting research into more sustainable derivatives with maintained bioactivity but improved environmental profiles.

Market analysis indicates steady growth in demand for brominated pharmaceutical intermediates, with 4-bromo-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-one representing a niche but important segment. The compound's versatility as a building block for more complex structures continues to drive interest from both academic and industrial researchers. Current pricing trends reflect its status as a high-value specialty chemical with applications in cutting-edge therapeutic development.

Future research directions for 885269-90-9 likely include exploration of its electrochemical properties for energy storage applications and further investigation of its pharmacological potential. The compound's unique combination of structural features positions it as a valuable tool in both medicinal chemistry and materials science, two fields that are increasingly intersecting in modern research paradigms.

Handling and storage recommendations for 5H-Dibenzo[a,d]cyclohepten-5-one,4-bromo-10,11-dihydro- typically emphasize protection from light and moisture, with storage under inert atmosphere recommended for long-term stability. These precautions ensure the compound maintains its reactivity and purity for downstream applications, whether in drug discovery programs or advanced materials development.